11(beta)-HSD1-IN-1
11(beta)-HSD1-IN-1
11β-HSD1-IN-1 is an inhibitor of 11β-hydroxydehydrogenase 1 (11β-HSD1), with an IC50 of 52 nM, and used for the treatment of pain.
Brand Name:
Vulcanchem
CAS No.:
1203956-47-1
VCID:
VC0006923
InChI:
InChI=1S/C18H14ClF4N3O/c1-18(2,27-15-13(22)7-10(21)8-14(15)23)17-25-24-16(26(17)3)11-5-4-9(20)6-12(11)19/h4-8H,1-3H3
SMILES:
CC(C)(C1=NN=C(N1C)C2=C(C=C(C=C2)F)Cl)OC3=C(C=C(C=C3F)F)F
Molecular Formula:
C₁₈H₁₄ClF₄N₃O
Molecular Weight:
399.77
11(beta)-HSD1-IN-1
CAS No.: 1203956-47-1
Inhibitors
VCID: VC0006923
Molecular Formula: C₁₈H₁₄ClF₄N₃O
Molecular Weight: 399.77
| CAS No. | 1203956-47-1 |
|---|---|
| Product Name | 11(beta)-HSD1-IN-1 |
| Molecular Formula | C₁₈H₁₄ClF₄N₃O |
| Molecular Weight | 399.77 |
| IUPAC Name | 3-(2-chloro-4-fluorophenyl)-4-methyl-5-[2-(2,4,6-trifluorophenoxy)propan-2-yl]-1,2,4-triazole |
| Standard InChI | InChI=1S/C18H14ClF4N3O/c1-18(2,27-15-13(22)7-10(21)8-14(15)23)17-25-24-16(26(17)3)11-5-4-9(20)6-12(11)19/h4-8H,1-3H3 |
| Standard InChIKey | RLMHTTIIAURQCM-UHFFFAOYSA-N |
| SMILES | CC(C)(C1=NN=C(N1C)C2=C(C=C(C=C2)F)Cl)OC3=C(C=C(C=C3F)F)F |
| Description | 11β-HSD1-IN-1 is an inhibitor of 11β-hydroxydehydrogenase 1 (11β-HSD1), with an IC50 of 52 nM, and used for the treatment of pain. |
| Reference | [1]. THERAPEUTIC AGENT FOR PAIN. WO2012033070A1 |
| Last Modified | Aug 20 2021 |
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